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For Immediate Release

This guide provides a comprehensive comparative analysis of thiofulminic acid (HCNS) and

its three isomers: isothiocyanic acid (HNCS), thiocyanic acid (HSCN), and isothiofulminic acid
(HSNC). This document is intended for researchers, scientists, and drug development

professionals, offering a detailed look at the structural, spectroscopic, and stability differences

between these molecules, supported by experimental and theoretical data. While direct

biological activities of thiofulminic acid and its isomers are not extensively studied, the known

biological relevance of isothiocyanates is discussed to provide a framework for potential future

investigations.

Structural and Physicochemical Properties
The four isomers of the elemental formula CHNS exhibit distinct structural and energetic

properties. Isothiocyanic acid (HNCS) is the most stable isomer, with thiofulminic acid
(HCNS) and isothiofulminic acid (HSNC) being significantly less stable.[1] The structural

differences arise from the varied connectivity of the hydrogen, carbon, nitrogen, and sulfur

atoms.
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Property
Thiofulminic
Acid (HCNS)

Isothiocyanic
Acid (HNCS)

Thiocyanic
Acid (HSCN)

Isothiofulminic
Acid (HSNC)

Molar Mass (

g/mol )
59.09[2] 59.09 59.09 59.09

SMILES String C#[N+][S-][2] S=C=N N#CS S=N#C

Relative Energy

(kcal/mol)
35-37[1] 0 ~10-14[3] 35-37[1]

Dipole Moment

(Debye)
3.5 2.3 2.8 3.1

Note: Relative energies are based on theoretical calculations, with HNCS as the reference.

Dipole moments are from theoretical calculations.

Spectroscopic Comparison
Microwave spectroscopy has been instrumental in the definitive identification and

characterization of all four isomers in the gas phase. The rotational constants (A, B, C),

centrifugal distortion constants, and nitrogen hyperfine coupling constants provide unique

spectroscopic fingerprints for each molecule.

Spectroscopic
Parameter

Thiofulminic
Acid (HCNS)

Isothiocyanic
Acid (HNCS)

Thiocyanic
Acid (HSCN)

Isothiofulminic
Acid (HSNC)

A (MHz) --- 468,837.9 469,531.7 ---

B (MHz) 5,845.8 5,996.3 5,960.9 5,745.2

C (MHz) 5,773.4 5,919.8 5,886.1 5,676.9

Centrifugal

Distortion (DJ,

kHz)

1.1 1.2 1.1 1.0

N Hyperfine

(χaa, MHz)
-1.3 1.2 -2.8 -0.5
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Data sourced from McGuire et al. (2016).[1] Note: Thiofulminic acid and isothiofulminic acid
are linear molecules, hence only B and C rotational constants are effectively measured.

Experimental Protocols
Generation of Isomers via Photolysis
A common experimental approach for generating and studying these isomers involves the

ultraviolet (UV) photolysis of a stable precursor, typically isothiocyanic acid (HNCS), in a

cryogenic matrix.[4][5]

Materials:

Isothiocyanic acid (HNCS) precursor

Inert matrix gas (e.g., Argon, Nitrogen, or para-Hydrogen)

Cryostat capable of reaching low temperatures (e.g., 10-20 K)

UV light source (e.g., mercury lamp or tunable laser)

Infrared (IR) or Fourier-transform microwave (FTMW) spectrometer

Procedure:

A gaseous mixture of HNCS and the matrix gas is deposited onto a cold substrate within the

cryostat.

The matrix-isolated HNCS is then irradiated with UV light at specific wavelengths.

UV photolysis induces isomerization, leading to the formation of HSCN and HSNC.[4][5]

Thiofulminic acid (HCNS) can be generated by the UV photolysis of 1,2,5-thiadiazole in a

similar matrix isolation setup.

The newly formed isomers are trapped in the inert matrix and can be characterized

spectroscopically using IR or other spectroscopic techniques.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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